Cas no 122654-56-2 (1H-Isoindol-1-one, 3-butyl-2,3-dihydro-)

• Product Name: 1H-Isoindol-1-one, 3-butyl-2,3-dihydro-
• CAS No: 122654-56-2
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 1214348
• PubChem ID: 11424044
• Update Time: 2025-04-20

1H-Isoindol-1-one, 3-butyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 3-butyl-2,3-dihydro-
• 3-butyl-2,3-dihydroisoindol-1-one
• 3-butyl-2,3-dihydro-1H-isoindol-1-one
• 122654-56-2
• SCHEMBL16859487
• 3-Butylisoindolin-1-one
• DTXSID60465398

• Inchi： 1S/C12H15NO/c1-2-3-8-11-9-6-4-5-7-10(9)12(14)13-11/h4-7,11H,2-3,8H2,1H3,(H,13,14)
• InChI Key： GMRHNUZCUUOQOX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(CCCC)N1

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų